molecular formula C13H14N2O2S B8594449 4-(2-Isopropylamino-thiazol-4-yl)-benzoic acid CAS No. 860344-59-8

4-(2-Isopropylamino-thiazol-4-yl)-benzoic acid

Cat. No.: B8594449
CAS No.: 860344-59-8
M. Wt: 262.33 g/mol
InChI Key: UWHYXOJCLVNNEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-Isopropylamino-thiazol-4-yl)-benzoic acid is a useful research compound. Its molecular formula is C13H14N2O2S and its molecular weight is 262.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

860344-59-8

Molecular Formula

C13H14N2O2S

Molecular Weight

262.33 g/mol

IUPAC Name

4-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]benzoic acid

InChI

InChI=1S/C13H14N2O2S/c1-8(2)14-13-15-11(7-18-13)9-3-5-10(6-4-9)12(16)17/h3-8H,1-2H3,(H,14,15)(H,16,17)

InChI Key

UWHYXOJCLVNNEX-UHFFFAOYSA-N

Canonical SMILES

CC(C)NC1=NC(=CS1)C2=CC=C(C=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Isopropyl-thiourea (2.47 mmol) and 4-(2-Bromo-acetyl)-benzoic acid (2.47 mmol) were mixed in THF (12 mL). After stirring at room temperature for 5 minutes the mixture was heated to 80° C. for 2 hours. The volume was reduced to 5 mL and the mixture was then cooled to −20° C. and filtered. The solid was washed with a small amount of diethylether and dried. m/z=263.1 in MS ES+, which was characterized by hplc and MS and used in the next step without any further purification.
Quantity
2.47 mmol
Type
reactant
Reaction Step One
Quantity
2.47 mmol
Type
reactant
Reaction Step One
Name
Quantity
12 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.